Cas no 953915-76-9 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide)

• Product Name: N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide
• CAS No: 953915-76-9
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 6287612
• PubChem ID: 16896134
• Update Time: 2025-05-23

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide
• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3,5-dimethylbenzamide
• N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3,5-dimethylbenzamide
• AKOS024491600
• 953915-76-9
• N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-3,5-dimethylbenzamide
• F5033-0828

• Inchi： 1S/C20H26N2O2/c1-15-10-16(2)12-18(11-15)20(23)21-13-17-5-7-22(8-6-17)14-19-4-3-9-24-19/h3-4,9-12,17H,5-8,13-14H2,1-2H3,(H,21,23)
• InChI Key： PRDBPWZNWKFWOZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1CCC(CNC(C2C=C(C)C=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 326.199428076g/mol
• Monoisotopic Mass: 326.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide

Comprehensive Overview of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide (CAS No. 953915-76-9)

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide (CAS No. 953915-76-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, features a furan-2-yl moiety linked to a piperidine core, which is further functionalized with a 3,5-dimethylbenzamide group. Such structural complexity makes it a subject of interest for drug discovery and development, particularly in targeting specific receptors or enzymes.

The compound's molecular formula and weight are critical for researchers working on structure-activity relationships (SAR). Its furan and piperidine components are common in bioactive molecules, often contributing to enhanced binding affinity or metabolic stability. Recent studies have explored its potential as a modulator in neurological or inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics. Users searching for "CAS 953915-76-9 applications" or "furan-piperidine derivatives in drug design" will find this compound relevant to cutting-edge research.

From a synthetic chemistry perspective, N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide exemplifies modern heterocyclic chemistry techniques. Its synthesis typically involves multi-step reactions, including amidation and N-alkylation, which are frequently discussed in forums on organic synthesis optimization. Researchers often inquire about "efficient routes to synthesize 953915-76-9" or "piperidine-based amides solubility," reflecting practical challenges in handling this compound.

In the context of drug delivery and formulation, the compound's lipophilicity and hydrogen-bonding capacity are key considerations. These properties influence its bioavailability and pharmacokinetics, topics highly searched in pharmaceutical sciences. Additionally, its potential role in targeted therapy aligns with the growing demand for low-side-effect treatments, a hotspot in patient-centric healthcare discussions.

Quality control and analytical characterization of CAS 953915-76-9 rely on advanced techniques like HPLC, NMR, and mass spectrometry. Queries such as "how to validate purity of 953915-76-9" or "spectral data for furan-piperidine amides" are common among analytical chemists. The compound's stability under various conditions (e.g., pH, temperature) is also a frequent topic in preformulation studies.

Beyond its pharmaceutical potential, this compound may serve as a building block for material science applications, particularly in designing functional polymers or sensors. Its aromatic and heterocyclic features could enable interactions with nanomaterials, a trending area in nanotechnology research. Searches like "piperidine derivatives in material chemistry" highlight this interdisciplinary relevance.

In summary, N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,5-dimethylbenzamide (CAS No. 953915-76-9) represents a versatile compound bridging medicinal chemistry, organic synthesis, and material innovation. Its study addresses both fundamental scientific questions and applied challenges, making it a valuable subject for researchers and industries alike.